ORBO 42

• CAS No.: 136959-69-8
• Molecular Formula: C206H313N59O60S1
• Synonyms: ORBO 42

Description

ORBO 42, also known as this compound, is a useful research compound. Its molecular formula is C206H313N59O60S1. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Theoretical Frameworks of Gaseous Adsorption on Polymeric Sorbent Media

Principles of Adsorption and Desorption in Porous Polymer Structures

Adsorption on porous polymers like the styrene-divinylbenzene matrix in ORBO 42 involves the accumulation of gaseous molecules (analytes) onto the surface and within the pore structure of the solid material. This process is driven by intermolecular forces between the analyte and the sorbent. Desorption, the reverse process, involves the release of the adsorbed analytes from the sorbent, typically achieved by thermal or solvent-based methods. ut.ee The efficiency of both adsorption and desorption is crucial for the effective use of this compound in air sampling and subsequent analysis.

Adsorption Isotherms and Their Applicability to Polymeric Sorbents

Adsorption isotherms describe the equilibrium relationship between the concentration or partial pressure of an analyte in the gas phase and the amount of analyte adsorbed onto the sorbent at a constant temperature. wikipedia.org For polymeric sorbents like those in this compound, various isotherm models, such as the Langmuir and Freundlich models, can be applied to characterize the adsorption behavior. epa.govmdpi.combioline.org.br The Langmuir model typically describes monolayer adsorption on a homogeneous surface, while the Freundlich model is more applicable to multilayer adsorption on heterogeneous surfaces. wikipedia.org Studies on the adsorption of organic compounds on porous materials, including activated carbons which share some characteristics with polymeric resins, have shown that different isotherms can fit the experimental data to varying degrees, providing insights into the adsorption capacity and intensity. epa.govbioline.org.brresearchgate.net While specific isotherm data for this compound tubes and various gaseous analytes are often application-specific and may be found in method validation studies, the general principles of these models are applicable to understanding how the capacity of the Amberlite XAD-2 resin in this compound varies with analyte concentration.

Kinetic Aspects of Analyte Uptake and Release on Adsorbent Surfaces

The kinetics of adsorption and desorption on this compound are critical for determining appropriate sampling flow rates and durations, as well as optimizing desorption procedures. Adsorption kinetics describe the rate at which analytes are taken up by the sorbent, which can be influenced by factors such as the diffusion rate of the analyte to the sorbent surface, diffusion within the pore structure, and the rate of adsorption onto active sites. utwente.nl Desorption kinetics govern how quickly and completely analytes are released from the sorbent during the analytical process. Studies on various adsorbents highlight that adsorption kinetics can often be described by models such as pseudo-first-order or pseudo-second-order kinetics, providing information about the rate-limiting steps. mdpi.comijastnet.comresearchgate.net For this compound, efficient uptake during sampling and rapid, complete release during desorption are desired for accurate quantitative analysis. The particle size of the sorbent material (20/40 mesh in this compound Large) influences diffusion rates and thus affects kinetic performance. dv-expert.orgscientificlabs.iesupelco.com.tw

Influence of Sorbent Matrix Morphology on Gaseous Compound Interactions

The morphology of the polymeric sorbent matrix within this compound, specifically its porous structure, significantly influences its interaction with gaseous compounds. Amberlite XAD-2 is a macroporous resin, meaning it possesses pores larger than 50 nm, in addition to mesopores (2-50 nm) and potentially micropores (<2 nm). anton-paar.comresearchgate.net The pore size distribution, total pore volume, and surface area of the sorbent material dictate the available sites for adsorption and the pathways for analyte diffusion within the matrix. researchgate.netresearchgate.netwur.nlnih.gov A high surface area and an appropriate pore structure are essential for achieving adequate adsorption capacity for target analytes. The physical form of the sorbent as beads (20/40 mesh) within the tube also impacts the pressure drop during sampling and the packing density of the bed. dv-expert.orgscientificlabs.iesupelco.com.tw The dual-bed configuration in this compound tubes utilizes the morphology to capture breakthrough, indicating that the capacity of the front bed can be exceeded. dv-expert.orgavantorsciences.com

Mechanistic Insights into Analyte Retention on Hydrophobic Polymeric Resins

The Amberlite XAD-2 resin in this compound is a hydrophobic polymeric resin. cdc.gov This hydrophobicity plays a key role in the retention mechanism of gaseous compounds, particularly nonpolar and moderately polar organic vapors, from air matrices which often contain water vapor. Hydrophobic sorbents tend to have a lower affinity for water compared to more polar sorbents like silica (B1680970) gel or activated charcoal, which can be advantageous for sampling in humid environments by minimizing the co-adsorption of water. inrs.frresearchgate.netgcms.cz

Elucidation of Intermolecular Forces in Sorbent-Analyte Binding

The retention of gaseous analytes on the styrene-divinylbenzene matrix of this compound is primarily governed by intermolecular forces. These forces include Van der Waals forces, particularly London dispersion forces, which arise from temporary fluctuations in electron distribution, and to a lesser extent, dipole-dipole interactions if the analyte or parts of the polymer matrix have permanent dipoles. researchgate.netnih.govcore.ac.ukscribd.com The nonpolar nature of the styrene-divinylbenzene backbone means that dispersion forces are the dominant interactions for the adsorption of many organic vapors. The strength of these interactions depends on the size, shape, and polarizability of the analyte molecule and the surface chemistry of the sorbent. researchgate.netscribd.com

Role of Surface Chemistry and Porosity in Adsorption Selectivity

While the bulk material is a styrene-divinylbenzene copolymer, the "specially treated" nature of the Amberlite XAD-2 in this compound suggests potential modifications to the surface chemistry to enhance performance or reduce artifacts. dv-expert.orgscientificlabs.iemz-at.de The surface chemistry, including the presence or absence of functional groups, influences the type and strength of interactions with different analytes, thereby affecting adsorption selectivity. researchgate.netwur.nl For hydrophobic resins like Amberlite XAD-2, the surface is predominantly nonpolar, favoring the adsorption of nonpolar or weakly polar organic compounds. The porosity, encompassing the pore size distribution and connectivity, complements the surface chemistry by determining the accessibility of the internal surface area to different-sized analyte molecules. researchgate.netresearchgate.netwur.nlnih.gov The combination of hydrophobic surface chemistry and tailored porosity allows this compound to selectively adsorb a wide range of volatile and semi-volatile organic compounds from air. Research findings indicate that porous materials like ORBO can be effective for sampling various organic contaminants, with performance influenced by factors such as surface area and porosity. cdc.govresearchgate.netnih.govpurdue.edu For instance, studies comparing this compound (Amberlite XAD-2) with activated charcoal for styrene (B11656) sampling showed comparable recovery at higher concentrations, but this compound demonstrated better recovery at lower concentrations, potentially related to differences in adsorption energy and desorption efficiency influenced by surface properties and pore structure. purdue.edu

Data Table: Characteristics of this compound (Large) Sorbent Tubes

Characteristic	Value	Source
Sorbent Material	Specially treated Amberlite XAD-2 (Porous styrene-divinylbenzene polymer)	dv-expert.orgscientificlabs.iecdc.gov
Sorbent Particle Size	20/40 mesh	dv-expert.orgscientificlabs.iesupelco.com.tw
Tube Dimensions (O.D. x L)	10 mm x 100 mm	dv-expert.orgscientificlabs.iesupelco.com.tw
Sorbent Bed 1 (Front)	100 mg	dv-expert.orgscientificlabs.iesupelco.com.tw
Sorbent Bed 2 (Back)	50 mg	dv-expert.orgscientificlabs.iesupelco.com.tw
Separators	Glass wool or foam (specially treated)	dv-expert.orgavantorsciences.com
Typical Application	Gas and vapor sampling (e.g., air monitoring, industrial hygiene)	dv-expert.orgavantorsciences.comsigmaaldrich.com

Detailed Research Findings:

Research utilizing this compound tubes has investigated their effectiveness for sampling various organic compounds. For example, a study comparing this compound with activated charcoal for sampling styrene vapor found that while both media showed similar recovery at 40 ppb and 100 ppb styrene concentrations, this compound continued to recover styrene at 10 ppb, whereas charcoal recovery was consistently zero. purdue.edu This suggests differences in the adsorption characteristics and desorption efficiency between the two sorbents at low analyte concentrations. Another study using ORBO-42 tubes for sampling Y-Polymer components identified substances like a methacrylate (B99206) component, a substituted phenol, isopropyl alcohol, toluene, xylene, and C6-C12 alkanes in air samples. cdc.gov Desorption efficiency studies in this research indicated variable desorption from both charcoal and ORBO-42 tubes spiked with the methacrylate ingredient. cdc.gov The use of ORBO-42 Large tubes in NIOSH Method 2550 for benzothiazole (B30560) sampling highlights their suitability for collecting specific organic vapors, noting that the washed XAD-2 effectively adsorbs benzothiazole in the vapor state. cdc.gov However, this method also points out potential issues with non-uniform bed depth in ORBO-42 Large tubes affecting laboratory spiking and recovery variability, recommending ORBO-43 tubes (same sorbent, smaller diameter, more uniform bed) for desorption efficiency studies. cdc.gov

Computational Modeling Approaches for Predicting Adsorption Behavior

Computational modeling approaches, particularly molecular simulations, provide valuable tools for understanding and predicting the adsorption behavior of gases on polymeric sorbent media at an atomistic and molecular level osti.govresearchgate.netrsc.orgencyclopedia.pub. These methods can complement experimental studies by offering insights into the interactions between adsorbates and the polymer, the structural rearrangements of the polymer upon adsorption, and the diffusion mechanisms osti.govresearchgate.net.

Monte Carlo (MC) simulations, particularly in the Grand Canonical ensemble (µVT) or Gibbs ensemble, are common techniques used to predict adsorption behavior in porous materials, including polymers osti.govencyclopedia.pub. These simulations can provide adsorption isotherms and offer insights into the spontaneous and favorable adsorption behavior driven by various interactions like van der Waals forces researchgate.net.

Molecular Dynamics (MD) simulations are another powerful tool used to study the adsorption process and the dynamics of both the adsorbate and the polymer researchgate.netencyclopedia.pubrsc.org. MD simulations can reproduce the systematic alteration of physicochemical parameters and examine the interaction between adsorbents and adsorbates at the molecular-atomistic level researchgate.net. They can also provide insights into transport phenomena supported by atom/molecule mobility researchgate.net.

For polymeric adsorbents, MD simulations are particularly useful for studying sorption-induced polymer rearrangement, swelling, and plasticization, which can significantly affect adsorption capacity and selectivity mdpi.comosti.gov. These simulations can help predict how the polymer structure accommodates adsorbed species through processes like free volume element dilation and contortion of intramolecular bonding osti.gov.

Combining computational and experimental studies has been shown to provide a rapid means of materials prediction, design of adsorbent materials, and an increased level of structural understanding osti.gov. Predictive molecular simulation methods, implemented with candidate material screening studies, can be an effective approach for identifying promising polymeric adsorbents osti.gov.

Research has utilized molecular simulations to investigate adsorption on various polymeric materials. Studies have employed MD simulations to understand adsorption mechanisms of different polymers on surfaces, examining interactions like coulombic forces, van der Waals forces, and hydrogen bonds rsc.org. Atomistic molecular simulation studies have also been conducted to investigate adsorption-based separation of gases like CO2 using porous coordination polymers, revealing enhanced results and providing insights into the effect of factors like coordinated water molecules rsc.org.

While comprehensive studies specifically focusing on molecular simulations of adsorption processes on Tenax TA are less widely reported compared to experimental studies, the principles and methodologies applied to other polymeric adsorbents are relevant oup.comnih.govresearchgate.netencyclopedia.pub. The application of computational modeling to Tenax TA can provide deeper insights into its specific adsorption characteristics and aid in optimizing its use for various sampling applications.

Data Table: Properties of Tenax TA

Property	Value	Unit	Source
Chemical Name	Poly(2,6-diphenyl-p-phenylene oxide)	-	thamesrestek.co.uk
Temperature Limit	350	°C	sisweb.com
Affinity for Water	Low	-	sisweb.com
Specific Surface Area	35	m²/g	sisweb.com
Pore Volume	2.4	cc/g	sisweb.com
Average Pore Size	200	nm	sisweb.com
Density	0.25	g/cc	sisweb.com
Mesh size	60/80	-	sisweb.com
Volatility Range	C6-C26	-	thamesrestek.co.uk
Boiling Point Range	100-400	°C	thamesrestek.co.uk

Development and Validation of Analytical Methodologies Employing Orbo 42 Sorbent Tubes

Optimization of Active Air Sampling Parameters for ORBO 42 Application

Effective active air sampling with this compound tubes requires careful consideration of parameters such as flow rate, sampling duration, and environmental variables to maximize collection efficiency and maintain sample integrity.

Flow Rate and Sampling Duration Effects on Collection Efficiency

The flow rate and duration of air sampling directly influence the volume of air sampled and the potential for analyte breakthrough. Sampling pumps are used to draw air through the this compound tubes at a controlled flow rate cdc.govmst.dkbaua.de. Studies have utilized flow rates ranging from 0.2 to 0.4 liters per minute (l/min) for full-shift air samples collected on ORBO-42 tubes cdc.gov. Another method specifies a flow rate of 2 L/min for 8 hours, aiming for a total volume of 960 L, when using larger diameter this compound tubes for certain analytes cdc.govbenningservicecenter.comcdc.govwikisource.org. For sampling styrene (B11656) vapor using this compound, a flow rate of 50 ml/min was specified by OSHA method 89 researchgate.netpurdue.edu.

The sampling duration, in conjunction with the flow rate, determines the total volume of air sampled. Collecting a sufficient volume is crucial for achieving adequate sensitivity, especially for analytes present at low concentrations baua.de. However, excessively high flow rates or long sampling durations can lead to analyte breakthrough, where the sorbent becomes saturated and the target compound passes through the front section onto the back-up section or even exits the tube dv-expert.orgavantorsciences.comnih.gov. Some methods recommend checking for breakthrough by analyzing the back-up section; if the amount of analyte in the back section exceeds a certain percentage of the amount in the front section (e.g., 10%), it indicates potential sample loss cdc.gov.

Research comparing this compound with activated charcoal for styrene sampling found that this compound continued to recover styrene at low concentrations (10 ppb) where charcoal recovery was zero, suggesting better performance for certain volatile organic compounds at lower levels researchgate.netpurdue.edu. Studies have also investigated the collection efficiency of this compound for various airborne pesticides, finding no significant differences in efficiency compared to other sorbents like Chromosorb 102 and polyurethane foam for several tested pesticides researchgate.net.

Influence of Environmental Variables on Sample Integrity within this compound Tubes

Environmental factors such as temperature and relative humidity can impact the adsorption efficiency of the sorbent and the stability of collected analytes. High humidity can reduce the capacity of some sorbents for organic compounds due to competitive adsorption of water vapor baua.de. While specific detailed studies on the influence of a wide range of environmental variables directly on this compound tubes were not extensively found, general principles for sorbent tube sampling apply. For instance, sample stability studies on other sorbents like Ambersorb XE-347 have shown that samples collected at higher relative humidity levels can exhibit lower recoveries after storage compared to those collected at lower humidity researchgate.net. Temperature fluctuations during sampling and storage can also affect the volatility and potential degradation of collected compounds.

Strategies for Mitigating Sample Degradation and Contamination during Collection

Several strategies are employed to mitigate sample degradation and contamination when using this compound tubes. Using opaque or foil-wrapped cassettes or tubes during sampling, especially in bright sunlight, helps prevent photodegradation of light-sensitive analytes cdc.govwikisource.org. Proper sealing of the sorbent tubes immediately after sampling with plastic caps (B75204) is essential to prevent the loss of volatile compounds or the adsorption of contaminants from the surrounding air during storage and transport cdc.govwikisource.org. Refrigeration of samples upon receipt at the laboratory is often recommended to maintain sample stability and minimize degradation prior to analysis cdc.govcdc.gov. The dual-bed design of ORBO tubes also serves as a quality control measure, allowing for the detection of breakthrough and indicating potential overloading or poor retention of analytes dv-expert.orgavantorsciences.com. Using an inlet filter in conjunction with the sorbent tube can prevent particulate matter from reaching the sorbent bed, which could potentially interfere with adsorption or analysis cdc.govcdc.govwikisource.org.

Advancements in Desorption Techniques for Analytes from this compound Media

Once air samples are collected on this compound sorbent tubes, the adsorbed analytes must be desorbed from the porous polymer matrix for analysis, typically by gas chromatography (GC) or high-performance liquid chromatography (HPLC) cdc.govbaua.decdc.govcdc.govwikisource.org. Two primary desorption techniques are commonly employed: solvent extraction and thermal desorption.

Solvent Extraction Methodologies and Efficiency Enhancements

Solvent extraction is a widely used method for desorbing analytes from this compound tubes. The choice of solvent is critical and depends on the polarity and chemical properties of the target analytes cdc.govresearchgate.netpurdue.edu. For example, methanol (B129727) has been used to desorb samples collected on ORBO-42 tubes cdc.gov. Methylene chloride has also been used for desorbing styrene from this compound researchgate.netpurdue.edu. For polycyclic aromatic hydrocarbons (PAHs) collected on XAD-2 resin (the material in this compound), acetonitrile (B52724) and hexane (B92381) have been used as extraction solvents cdc.govcdc.govwikisource.org.

Enhancements to solvent extraction efficiency often involve techniques like sonication or shaking to facilitate the release of analytes from the sorbent surface into the solvent cdc.govcdc.govcdc.govwikisource.org. Studies have shown that using an ultrasonic bath for 30 to 60 minutes can improve desorption efficiencies compared to simply allowing the solvent to stand with the sorbent cdc.govcdc.govwikisource.org. The volume of solvent used for extraction is also an important parameter, with efforts sometimes made to minimize the solvent volume to allow for direct analysis without a concentration step researchgate.net. Desorption efficiency (DE) studies are crucial for validating solvent extraction methods, involving spiking sorbent tubes with known amounts of analytes and determining the percentage recovered after extraction cdc.govcdc.govwikisource.org. DE can vary depending on the analyte and the specific batch of sorbent cdc.govcdc.gov.

Thermal Desorption Parameters and Their Impact on Analyte Recovery

Thermal desorption is an alternative technique where the sorbent tube is heated in a stream of inert gas, volatilizing the adsorbed analytes and transferring them directly into a GC system . This method eliminates the need for solvents, which can be advantageous for certain analyses. ORBO tubes can be used with thermal desorbers .

Investigation of Novel Desorption Solvents and Protocols

The efficiency of recovering adsorbed analytes from this compound sorbent tubes is critically dependent on the choice of desorption solvent and the protocol employed. Various solvents have been investigated for their effectiveness in eluting different classes of compounds from XAD-2 resin, the matrix within this compound tubes.

Methanol has been reported as a desorption solvent for ORBO-42 tubes, with ultrasonication for 30 minutes cited as a method for enhancing recovery. cdc.gov For the analysis of polycyclic aromatic hydrocarbons (PAHs) and benzothiazole (B30560) collected on ORBO-42 Large tubes, hexane has been employed as the desorption solvent. cdc.govcdc.gov Desorption protocols using hexane typically involve rotating the samples or allowing them to stand for a minimum duration, such as 30 minutes or overnight, to facilitate analyte transfer from the sorbent to the solvent. cdc.govcdc.gov Acetonitrile has also been used for the desorption of PAHs from XAD-2 resin tubes (including those referenced as equivalent to this compound Large), often coupled with ultrasonication for periods ranging from 30 to 60 minutes. cdc.govwikisource.org

The selection of the desorption solvent is crucial for achieving optimal recovery of the target analytes from the sorbent material. researchgate.net Solvent extraction is a fundamental method for recovering trapped volatile organic compounds (VOCs) from sorbent tubes prior to analysis. ut.ee

Integration of this compound with Advanced Chromatographic and Spectroscopic Analysis

Following the collection of air samples and subsequent desorption of analytes from this compound sorbent tubes, advanced chromatographic and spectroscopic techniques are essential for the separation, identification, and quantification of the collected compounds. The integration of this compound sampling with these analytical methods forms the basis of many air monitoring and analysis protocols.

Gas Chromatography (GC) Coupling for Volatile Organic Compound Analysis

Gas Chromatography (GC) is a widely used technique for the analysis of volatile organic compounds (VOCs) collected on this compound or similar sorbent tubes. ut.eecdc.gov After desorption, the solvent extract containing the VOCs is injected into a GC system. The GC separates the compounds based on their boiling points and interaction with the stationary phase of the GC column. Detection is typically achieved using detectors such as the Flame Ionization Detector (FID). For instance, one study utilized GC-FID for the initial screening of samples desorbed from ORBO-42 tubes using methanol. cdc.gov Thermal desorption, an alternative to solvent desorption where the sorbent tube is heated to release analytes directly into the GC, is also a method used with ORBO tubes.

Gas Chromatography-Mass Spectrometry (GC-MS) for Comprehensive Profiling

Gas Chromatography-Mass Spectrometry (GC-MS) provides a powerful combination for both separating and identifying components in complex mixtures collected on this compound tubes. GC-MS is frequently employed for the comprehensive profiling of organic contaminants, including VOCs, PAHs, and pesticides, after they have been sampled using this compound or XAD-2 based sorbents. cdc.govmst.dksigmaaldrich.cnresearchgate.nettci-thaijo.orgresearchgate.netgov.bc.ca The mass spectrometer provides structural information about the eluting compounds, enabling their positive identification and quantification. GC-MS in Selected Ion Monitoring (SIM) mode can be used for targeted analysis of specific compounds, offering increased sensitivity. mst.dk This integrated approach has been applied in various studies, such as the identification of methacrylate (B99206) components, substituted phenols, and hydrocarbons from air samples collected with ORBO-42 tubes cdc.gov, and the determination of pesticides mst.dk and trichloroethene vapour researchgate.net.

Performance Characterization of Orbo 42 in Environmental and Occupational Sampling Research

Quantitative Evaluation of Collection and Recovery Efficiency for Diverse Analyte Classes

The effectiveness of ORBO 42 tubes in capturing target analytes is assessed through rigorous testing of collection and recovery efficiencies. These evaluations are performed across different classes of compounds, including volatile organic compounds, pesticides, and polycyclic aromatic hydrocarbons (PAHs) gcms.czcdc.gov. Recovery efficiency refers to the percentage of the collected analyte that can be successfully desorbed from the adsorbent material for analysis. Studies have shown varying recovery efficiencies depending on the analyte and the desorption method used cdc.gov. For instance, research on PAHs using XAD-2 sorbent tubes (including this compound Large equivalents) indicated that desorption efficiencies could be improved by using ultrasonic baths for 30 to 60 minutes cdc.gov.

Determination of Reliable Quantitation Limits (RQL) and Method Detection Limits (MDL)

Reliable Quantitation Limits (RQL) and Method Detection Limits (MDL) are fundamental parameters that define the lowest concentrations of analytes that can be reliably detected and quantified using this compound tubes and associated analytical methods. The MDL is the minimum concentration of a substance that can be measured and reported with a 99% confidence that the analyte concentration is greater than zero, while the RQL (or Limit of Quantitation, LOQ) is the lowest concentration at which the analyte can be quantitatively determined with an acceptable level of precision and accuracy mytapscore.comut.ee.

Studies evaluating this compound or similar porous polymer media for sampling, such as styrene (B11656) vapor, have determined RQL values based on criteria like those specified by OSHA methods, which may require a minimum recovery with a certain precision purdue.edu. For styrene, this compound media met the OSHA method 89 criteria for RQL, demonstrating acceptable recovery and precision at various concentrations purdue.edu. The specific MDL and RQL values are highly dependent on the analyte, the sampling volume, and the analytical technique employed (e.g., GC, HPLC) gov.bc.caosha.gov.

Assessment of Analyte Breakthrough Volumes and Saturation Capacities

Breakthrough volume is a critical parameter that indicates the maximum volume of air that can be sampled before the analyte begins to pass through the primary adsorbent bed and is detected in the backup section dv-expert.orgresearchgate.net. Saturation capacity refers to the total amount of analyte that the adsorbent can hold before becoming saturated. These parameters are influenced by factors such as the physical and chemical properties of the analyte, concentration, sampling flow rate, temperature, humidity, and the characteristics of the adsorbent material gov.bc.caresearchgate.net.

This compound tubes, with their dual-bed design, are specifically configured to monitor for breakthrough dv-expert.orgsigmaaldrich.com. Studies involving this compound Large or equivalent tubes have assessed breakthrough volumes for various compounds under specific sampling conditions cdc.govmst.dk. For example, in sampling ethylene (B1197577) oxide, a 5% breakthrough volume was determined for a specific concentration and flow rate cdc.gov. High humidity can increase the likelihood of breakthrough, particularly in soil gas sampling gov.bc.ca. The capacity of the adsorbent is also related to the analyte's affinity for the binding sites on the medium researchgate.net.

Precision, Accuracy, and Reproducibility Assessments across Varying Concentrations

Precision, accuracy, and reproducibility are essential measures of the reliability of the sampling and analytical method using this compound tubes. Precision refers to the agreement among repeated measurements of the same sample, typically expressed as relative standard deviation (RSD) or coefficient of variation (CV) ut.ee. Accuracy is the closeness of a measured value to the true value, often evaluated through recovery studies of spiked samples researchgate.net. Reproducibility considers the variability when the method is performed under different conditions, such as by different analysts or over extended timescales ut.ee.

Evaluations of this compound and similar porous polymer adsorbents have included assessments of accuracy and precision for target analytes like styrene purdue.edu. Studies have reported recovery rates and relative standard deviations across different concentration ranges purdue.eduresearchgate.nettci-thaijo.org. For instance, research on organophosphorus pesticides using adsorbent tubes showed good yields with RSDs typically below 20% researchgate.net. Similarly, studies on PAHs using XAD-2 sorbent tubes demonstrated acceptable percent recoveries and RSDs tci-thaijo.org. The reproducibility of results is often evaluated through inter-day or intra-day precision analyses ut.eeresearchgate.net.

Studies on Sample Stability and Storage Longevity in this compound Tubes

The stability of collected analytes on the adsorbent material within this compound tubes during storage is crucial for maintaining sample integrity between collection and analysis. Analyte degradation or loss during storage can lead to inaccurate results.

Impact of Storage Conditions (Temperature, Humidity, Light) on Analyte Preservation

Storage conditions, including temperature, humidity, and light exposure, can significantly impact the preservation of adsorbed compounds on this compound tubes gov.bc.ca. Low temperatures, such as storage at 4°C or in a freezer, are often recommended to minimize analyte degradation and loss gov.bc.catci-thaijo.orghealth.mil. Protection from light, particularly for light-sensitive compounds like certain PAHs, is also important, often achieved by wrapping tubes in aluminum foil cdc.govgov.bc.catci-thaijo.org. High humidity can potentially affect sample integrity and desorption efficiency gov.bc.ca.

Studies have investigated the stability of various analytes on adsorbent media under different storage conditions and durations gov.bc.cahealth.milcdc.govcdc.gov. For example, research on benzothiazole (B30560) collected on XAD-2 resin (used in this compound) showed a certain recovery after storage at 4°C for 30 days cdc.gov. The stability of organonitrogen pesticides on OVS-2 tubes (containing XAD-2) was evaluated at different temperatures, indicating varying recovery rates after storage cdc.gov.

Long-Term Recovery Rates and Degradation Kinetics of Adsorbed Compounds

Long-term recovery rates and the degradation kinetics of adsorbed compounds provide information on how the amount of target analyte changes over extended storage periods. These studies help determine the maximum recommended holding time for samples collected on this compound tubes.

Research has assessed the recovery of analytes from adsorbent tubes after storage for several weeks or months gov.bc.cacdc.gov. While some compounds show good stability and high recovery rates even after extended storage, others may exhibit significant degradation or loss over time, particularly at higher storage temperatures gov.bc.cacdc.govtandfonline.com. Degradation kinetics can be complex and may follow different models depending on the analyte and storage conditions acs.org. Understanding these kinetics is important for interpreting results from samples that have been stored for longer durations. Studies on various adsorbents and analytes have shown that factors like volatility and reactivity of the compound, as well as the nature of the adsorbent, influence long-term stability tandfonline.comresearchgate.net.

Methodological Biases and Variability Associated with this compound Usage

The use of sorbent tubes like this compound in air sampling is subject to various methodological biases and sources of variability that can impact the accuracy and reliability of the analytical outcomes. These factors must be carefully considered during method development, sampling, and data interpretation in environmental and occupational health studies.

Influence of Adsorbent-Analyte Reactions on Analytical Outcomes

Interactions between the adsorbent material (XAD-2 resin) and the target analytes can introduce biases in sampling and analysis. Such reactions may lead to the degradation or transformation of the analyte on the sorbent surface, resulting in lower recovery rates or the formation of unintended byproducts. Research evaluating the use of this compound tubes for sampling a methacrylate (B99206) ingredient, for instance, indicated variable desorption efficiency, suggesting potential stability or reactivity issues between the methacrylate and the sorbent material. This highlights the importance of conducting thorough desorption efficiency studies for specific analytes on this compound to understand and quantify any losses or transformations occurring on the adsorbent.

Artifact Formation and Background Contamination Assessment

Artifact formation refers to the creation of new compounds or the alteration of target analytes during the sampling or analysis process, which are not representative of the actual airborne concentrations. While not specifically detailed for this compound in the provided snippets, artifact formation is a known potential issue in sorbent-based sampling, particularly during thermal desorption processes which are sometimes used with ORBO-type tubes. High temperatures involved in thermal desorption can potentially induce reactions or decomposition of collected compounds or the sorbent material itself.

Comparative Assessments of Orbo 42 with Alternative Adsorbent Technologies

Head-to-Head Evaluations Against Traditional Adsorbents (e.g., Activated Charcoal, Tenax)

Traditional adsorbents like activated charcoal and Tenax have long been employed for air sampling. Comparative studies assess the performance of ORBO 42 (Amberlite XAD-2) against these materials based on key metrics such as collection efficiency, breakthrough characteristics, analyte recovery, and suitability for different compounds and environmental conditions.

Relative Collection Efficiencies and Breakthrough Characteristics

Collection efficiency refers to the ability of an adsorbent to quantitatively capture target analytes from a sampled air volume. Breakthrough occurs when the adsorbent bed becomes saturated and analytes are no longer retained, passing through to the backup section or exiting the sampling tube. The dual-bed design of this compound tubes is specifically intended to monitor for breakthrough, with the presence of analytes in the backup section indicating that the capacity of the primary bed has been exceeded. dv-expert.orgsigmaaldrich.com

Studies comparing this compound (and other XAD-2 based sorbents like ORBO 44) with materials such as Chromosorb 102, Polyurethane Foam (PUF), and Tenax GC for pesticide collection have shown varying efficiencies depending on the specific pesticide. In one evaluation, there were no significant differences in the collection efficiency of five pesticides across Chromosorb 102, this compound/44, and PUF. researchgate.net However, Tenax showed somewhat less efficiency with several of these pesticides. researchgate.net

Breakthrough volume, the volume of air that can be sampled before breakthrough occurs, is a critical parameter for determining the maximum sample volume and flow rate. While specific comparative breakthrough volume data for this compound against activated charcoal or Tenax for a wide range of compounds is not extensively detailed in the provided snippets, the principle of the dual-bed ORBO tube is to signal when breakthrough is happening, typically defined in some methods as when the amount of analyte in the backup section exceeds 10% of that in the front section. cdc.gov Evaluations of volatile methyl siloxanes on different adsorbents, including Tenax TA and other carbonaceous materials, highlight that breakthrough volumes are highly dependent on the analyte and the adsorbent's properties. researchgate.net

Comparative Analyte Recovery and Desorption Profiles

Efficient recovery of adsorbed analytes is crucial for accurate quantification. This is typically achieved through desorption using a suitable solvent or thermal methods. The recovery and desorption efficiency of analytes from this compound (Amberlite XAD-2) have been evaluated for various compounds.

For polycyclic aromatic hydrocarbons (PAHs) sampled on sorbent tubes, desorption efficiency studies have shown that while some analytes exhibit good recovery, others may have efficiencies below 75%. cdc.gov A study focusing on benzothiazole (B30560) desorption from ORBO 43 tubes, which contain the same XAD-2 resin as this compound but with a different physical configuration, reported typical extraction efficiencies ranging from 89% to 96%. cdc.gov

Comparisons of recovery rates for volatile organic compounds (VOCs) on different activated carbon samplers have also been conducted, indicating variability based on the activated carbon's properties and the analyte's characteristics. nih.gov The choice of desorption solvent and method, such as ultrasonic-assisted extraction, significantly impacts recovery efficiency, as demonstrated in studies involving pesticides collected on XAD-2 and other sorbents. researchgate.net Testing has shown that analytes dissolved in acetone (B3395972) and added to ORBO-42 tubes can be subsequently analyzed, indicating successful recovery. mst.dk

Suitability for Specific Analyte Groups and Environmental Matrices

The selection of an appropriate adsorbent depends heavily on the chemical properties of the target analytes and the nature of the environmental matrix being sampled. This compound, with its Amberlite XAD-2 matrix, has demonstrated suitability for sampling a range of organic compounds.

This compound and other XAD-2 based sorbents are commonly employed for sampling PAHs in air. cdc.govepa.govwisc.edu They have also been utilized for the collection of benzothiazole and various pesticides. researchgate.netcdc.govmst.dkgcms.cz These applications span environmental monitoring and industrial hygiene. dv-expert.orgsigmaaldrich.cnscientificlabs.iegalladechem.com

In environments with high particulate matter concentrations, it is suggested to use a pre-filter in conjunction with this compound, as analytes can adsorb onto particles, potentially affecting the amount collected on the sorbent. cdc.gov This highlights a consideration for sampling in complex matrices. The versatility of XAD-2 makes it suitable for collecting compounds with varying volatilities, including semivolatile organic compounds. epa.govwisc.edu

Performance Comparison with Emerging Polymeric and Carbonaceous Sorbents

Beyond traditional adsorbents, newer polymeric and carbonaceous materials have been developed, offering different adsorption characteristics. Comparing this compound (Amberlite XAD-2) with these emerging sorbents provides insights into their respective advantages and limitations, particularly for challenging applications like sampling semivolatile organic compounds and multianalyte profiling.

Efficacy in Sampling Semivolatile Organic Compounds

Semivolatile organic compounds (SVOCs) present a sampling challenge due to their partitioning between the gas and particulate phases in the atmosphere. Adsorbents for SVOCs must efficiently capture compounds in the vapor phase while allowing for the collection of particulate-bound analytes on a filter, often placed before the adsorbent tube.

Amberlite XAD-2 resin, the active component in this compound, is recognized for its efficacy in sampling SVOCs such as PAHs. epa.govwisc.edu Samplers combining a glass fiber filter with a backup bed of XAD-2 resin, like the OVS-2 tube, are specifically recommended for collecting PAHs, including the more volatile ones, by capturing both particulate and vapor phases. wisc.edu

Emerging carbonaceous adsorbents, such as graphitized carbon blacks (e.g., Carbopacks, Carbotraps) and carbon molecular sieves (e.g., Carboxens), also exhibit strong retention properties for organic compounds, including SVOCs. These materials offer different surface chemistries and pore structures compared to porous polymers like XAD-2 and Tenax, which can influence their affinity for specific SVOCs and their performance in varying environmental conditions. inrs.fr

Advantages and Limitations in Multianalyte Profiling

Multianalyte profiling, the simultaneous determination of multiple compounds in a single sample, is increasingly important in exposure assessment and environmental monitoring. The choice of adsorbent significantly impacts the range of analytes that can be effectively collected and subsequently analyzed.

This compound, containing Amberlite XAD-2, has been used in methods aimed at multiresidue analysis, particularly for pesticides. researchgate.netscience.gov Its ability to adsorb a variety of organic compounds makes it suitable for collecting a spectrum of analytes in a single sample. However, the effectiveness of a single adsorbent for a broad range of compounds with diverse volatilities and polarities can be limited.

Emerging sorbents, including multi-bed tubes packed with different adsorbents, are designed to overcome the limitations of single-adsorbent systems in multianalyte profiling. For instance, combinations of carbonaceous adsorbents like Carbopack and Carboxen are used in thermal desorption tubes to capture compounds across a wide range of volatilities, from very volatile to semivolatile. inrs.frsupelco.com.tw

Cost-Benefit Analysis and Practical Considerations in Research Implementation

This compound designates a specific type of sorbent tube widely utilized in air sampling and environmental research. These tubes are packed with specially treated Amberlite® XAD®-2 resin, a non-ionic, macroreticular polymeric adsorbent composed of styrene-divinylbenzene copolymer. fishersci.co.ukepa.iefishersci.fisigmaaldrich.com The application of this compound in research involves capturing volatile organic compounds (VOCs) and other airborne analytes from an air stream drawn through the tube, followed by desorption of the retained substances for subsequent analysis, typically by gas chromatography (GC). nih.govdupont.comchemwhat.com A cost-benefit analysis of employing this compound in research requires evaluating its performance characteristics, ease of use, and economic factors in comparison to alternative adsorbent technologies such as activated charcoal, Tenax GC, and Chromosorb 102.

A significant practical consideration and benefit of using this compound tubes, containing porous polymer adsorbents like XAD-2, is the improved desorption efficiency for certain organic compounds compared to activated charcoal. nih.govdupont.comchemwhat.com Activated charcoal, while having a high adsorption capacity, can exhibit strong affinity for analytes, making their complete release during the desorption step challenging, particularly for low volatility or polar compounds. nih.govdupont.comchemwhat.com Research has indicated that organic compounds are generally easier to desorb from the porous polymer media found in this compound tubes. nih.govdupont.comchemwhat.com This enhanced desorption efficiency is crucial for achieving accurate quantitative analysis, especially when dealing with low analyte concentrations. For instance, studies comparing this compound with activated charcoal for sampling styrene (B11656) vapor demonstrated that this compound continued to recover styrene at concentrations as low as 10 ppb, where charcoal recovery was consistently zero. nih.govdupont.comchemwhat.com

This compound sorbent tubes are typically designed with a dual-layer or two-bed construction, consisting of a larger front section and a smaller back-up section of the adsorbent material (e.g., 100 mg front, 50 mg back). fishersci.co.ukfishersci.fi This configuration is a practical feature that allows for the assessment of sample breakthrough; if analytes are detected in the back-up section, it indicates that the capacity of the front section was exceeded, informing researchers about sampling volume limitations under specific conditions. fishersci.co.uk Different sizes of this compound tubes are available, offering flexibility depending on the required flow rate and sampling duration. fishersci.co.ukepa.iefishersci.fisigmaaldrich.com

Comparative studies have evaluated the trapping efficiency of this compound alongside other adsorbents for various airborne pesticides and other organic vapors. While performance can vary depending on the specific analyte and sampling conditions, this compound and other porous polymers like Chromosorb 102 and polyurethane foam (PUF) have shown comparable or superior collection efficiencies for certain pesticides compared to Tenax GC. For instance, no significant differences in collection efficiency were observed among Chromosorb 102, this compound/44, and PUF for several pesticides tested.

Here is a summary of comparative performance data points from the research findings:

Adsorbent Type	Analytes Tested	Key Finding (vs. alternatives)	Source
This compound (XAD-2)	Styrene vapor	Better recovery at 10 ppb compared to activated charcoal. Comparable at 40 and 100 ppb.	nih.govdupont.comchemwhat.com
This compound/44 (XAD-2)	Various airborne pesticides (e.g., chlordane, heptachlor, chlorpyrifos, diazinon, propoxur, acephate)	Comparable collection efficiency to Chromosorb 102 and PUF. Efficiency with Tenax was somewhat less for several pesticides.
This compound (XAD-2)	Cyfluthrin	Tested alongside Tenax GC, PUF, Chromosorb 102, and filters for trapping efficiency.
This compound Large (XAD-2)	Benzothiazole in asphalt (B605645) fume	Suitable for sampling in NIOSH method 2550. Potential for variable recovery during spiking due to bed uniformity.	fishersci.co.uk

Advanced Research Perspectives and Emerging Trends in Polymeric Sorbent Technology Influenced by Orbo 42 Applications

Innovations in Sorbent Material Design for Enhanced Performance

Advancements in polymer science and materials engineering are leading to the development of next-generation polymeric sorbents with enhanced performance characteristics. These innovations aim to overcome limitations of traditional sorbents, such as potential for breakthrough, limited capacity for certain analytes, or challenges in desorption.

Development of Tailored Sorbent Chemistries for Target Analytes

Research is increasingly focused on designing polymeric sorbents with specific chemical functionalities tailored to selectively adsorb target analytes or classes of compounds. Unlike traditional sorbents with fixed surface chemistry, polymers can be synthesized or modified to incorporate specific functional groups that enhance their adsorption properties. rsc.orgdigitellinc.com For instance, the introduction of tailored hydrophilic groups can improve the adsorption of polar compounds, while ion exchange resins can be designed for selective adsorption of ions based on charge and affinity. rsc.org This customization allows for improved selectivity and efficiency in capturing specific contaminants, such as heavy ions or organic pollutants. rsc.org The concept of "specially treated" XAD-2 in ORBO 42 hints at early forms of tailored chemistry for specific applications. dv-expert.orggalladechem.comscientificlabs.ie

Innovative approaches include the development of quaternary ammonium (B1175870) (QA) modified polymeric sorbent systems tailored for specific applications like direct air capture of CO2, demonstrating how polymer structure and composition can be refined for targeted adsorption. digitellinc.com The ability to tune pore size distribution and surface chemistry is crucial for efficient contaminant binding and access to active sites. rsc.orgnih.gov

Advancements in Sorbent Surface Modification Techniques

Surface modification techniques play a crucial role in altering the properties of polymeric sorbents to improve their interaction with target analytes and the surrounding matrix. Techniques such as plasma treatment, chemical grafting, and plasma polymerization are employed to introduce new chemical groups or deposit thin films onto the polymer surface. cardiff.ac.ukmdpi.comsintef.noscitechnol.comnih.gov

Chemical grafting allows for the attachment of specific functional groups through covalent bonds, offering precise control over surface properties without altering the bulk material. scitechnol.com This can enhance characteristics like adhesion, wettability, and chemical reactivity. scitechnol.com For example, modifying bentonite (B74815) with polymer brushes via surface-initiated atom transfer radical polymerization (SI-ATRP) has been shown to improve adsorption capacity for dyes. mdpi.com Plasma treatment, utilizing ionized gases, can introduce various chemical groups to the surface, improving properties like adhesion and wettability. scitechnol.com These surface modifications can lead to improved adsorption capacity, selectivity, and stability of polymeric sorbents. mdpi.comscitechnol.com

Integration of Polymeric Sorbents in Passive and Real-Time Sampling Systems

The principles of adsorption utilized in active sampling with sorbent tubes like this compound are being extended to develop passive and real-time sampling systems. These systems offer advantages in terms of ease of use, cost-effectiveness, and the ability to provide time-integrated measurements or continuous monitoring.

Novel Applications in Personal Exposure Monitoring Research

Polymeric sorbents are increasingly integrated into passive samplers for personal exposure monitoring. Passive sampling relies on the diffusion of analytes from the environment to the sorbent medium, eliminating the need for pumps. health.milmdpi.com This makes passive samplers compact, quiet, and suitable for deployment in various environments, including for personal monitoring. researchgate.net

Research has explored the use of polymeric sorbents in passive samplers for monitoring a range of contaminants, including polycyclic aromatic hydrocarbons (PAHs) and other organic compounds, in personal exposure studies. researchgate.netncl.ac.uk Studies comparing active sampling (using sorbent tubes like this compound) and passive sampling techniques for personal exposure monitoring have been conducted to evaluate their effectiveness and correlation. cdc.govncl.ac.uk The development of novel polymeric thin films and membranes embedding sorbent materials is enabling equilibrium passive sampling, providing time-integrated concentrations of pollutants like PFAS and illicit drugs in challenging matrices like wastewater. amazonaws.comnih.govbattelle.org

Sensor Development Utilizing Adsorption Principles

The adsorption principles fundamental to the function of polymeric sorbents are being applied in the development of chemical sensors. Polymeric materials can be utilized as the active sensing layer in devices that detect the presence or concentration of specific analytes through changes in their physical or chemical properties upon adsorption. rsc.orgmdpi.comacs.orgresearchgate.netroutledge.com

Research in this area focuses on designing polymers with specific recognition sites or properties that lead to a measurable response upon interaction with the target analyte. routledge.com This can involve changes in electrical conductivity, optical properties, or mass. Polymeric adsorbents, including modified ones, are being explored for their potential in sensor technologies for various applications, including environmental monitoring and chemical analysis. rsc.orgmdpi.comacs.orgresearchgate.net

Environmental Fate and Transport Studies of Adsorbed Compounds

While this compound is primarily a sampling medium, its application in collecting environmental contaminants contributes to the broader understanding of the presence and distribution of these compounds. Research in environmental fate and transport studies investigates how pollutants move and transform in the environment, and the data collected using sorbents like this compound can inform these studies.

Furthermore, the increasing use of polymeric materials as sorbents raises questions about their own environmental fate and the fate of the compounds adsorbed onto them after disposal. Research is exploring the adsorption of environmental contaminants onto micro- and nano-scale plastic polymers and how factors like weathering influence their adsorptive properties and subsequent environmental behavior. nih.gov This highlights the importance of considering the entire lifecycle of sorbent materials and the potential environmental implications of adsorbed compounds. The environmental fate of polymeric materials after their useful life, including disposal or recycling options, requires consideration in the development and application of sorbent technologies. rsc.org

Data Table: Comparative Performance of Sorbent Media for Styrene (B11656) Sampling

Sorbent Media	Styrene Concentration Sampled (ppb)	Average Recovery (%)	Precision (%)	Meets OSHA Method 89 RQL
This compound (Porous Polymer)	10	134.2	24.1	Yes
This compound (Porous Polymer)	40	91.9	25.6	No (Precision > 25%)
This compound (Porous Polymer)	100	98.8	19.4	Yes
Activated Charcoal	10	0	-	No
Activated Charcoal	40	Data not available	Data not available	-
Activated Charcoal	100	Data not available	< 25	-

*Based on a laboratory study comparing this compound and activated charcoal for styrene sampling. researchgate.net OSHA Method 89 criteria for Reliable Quantitation Limit (RQL) specify a minimum 75% recovery with a precision of 25% or less. researchgate.net

Modeling Adsorption in Complex Environmental Systems

Modeling the adsorption of volatile organic compounds (VOCs) onto polymeric sorbents like the styrene-divinylbenzene copolymer found in this compound tubes is crucial for predicting their behavior in diverse environmental matrices. Adsorption is influenced by the characteristics of both the adsorbent and the adsorbate, as well as environmental conditions such as temperature and humidity nih.govwikipedia.org.

A key challenge in modeling is accounting for the effects of water vapor, which can significantly impact the adsorption of VOCs, particularly at higher relative humidities. Competitive adsorption models are being developed to predict the uptake of mixtures of VOCs in the presence of water vapor on sorbents like activated carbon, which shares some characteristics with porous polymers in terms of surface interactions. These models aim to accurately predict factors such as breakthrough time and adsorption capacity for multicomponent systems.

Furthermore, data-driven modeling techniques, including machine learning algorithms, are being explored to predict gas adsorption on porous carbon materials based on their physicochemical characteristics. While much of this work has focused on activated carbons, the principles are applicable to other porous polymeric sorbents, offering potential for predicting the adsorption performance of materials like Amberlite XAD-2 under various conditions.

Influence of Sorbent Characteristics on Environmental Partitioning

The characteristics of the sorbent material within tubes like this compound play a critical role in the environmental partitioning of target analytes. The porous structure, surface area, pore volume, pore size distribution, and surface chemistry of the sorbent all influence its adsorption capacity and selectivity. For styrene-divinylbenzene copolymers like Amberlite XAD-2, the nonpolar nature of the polymer backbone makes it suitable for adsorbing nonpolar to weakly polar organic compounds.

The partitioning behavior of organic chemicals between the gaseous phase and sorbent material is a dynamic process influenced by factors such as vapor pressure, polarity, and molecular structure of the VOCs, as well as the physical and chemical properties of the sorbent and environmental parameters like temperature and humidity. Studies have shown that the level of sorption is highly sensitive to the chemical properties of the VOCs, with polar interactions playing a significant role on certain surfaces.

Research investigates the relationship between sorbent properties and adsorption performance to optimize sorbent selection for specific applications. For instance, the pore structure and size of porous materials significantly influence VOC adsorption, with cross-linked microporous and mesoporous structures potentially enhancing adsorption across a range of partial pressures. The boiling point and polarity of VOC molecules also directly affect their adsorption capacity on different sorbents.

Understanding these interactions is vital for predicting how VOCs will partition between the air and the sorbent phase during sampling, which directly impacts the accuracy of environmental monitoring results.

Future Directions in Standardized Methodologies and Interlaboratory Comparability

The reliable use of sorbent tubes, including those containing polymeric sorbents like this compound, in environmental and occupational monitoring necessitates robust standardized methodologies and demonstrated interlaboratory comparability. Standardized methods provide a framework for consistent sample collection and analysis, while interlaboratory studies validate the performance and reliability of these methods across different laboratories.

Standardization efforts aim to ensure that data collected using sorbent tubes are accurate, comparable, and meet defined quality objectives. Organizations such as the EPA, OSHA, ISO, and CEN have developed methods for air sampling using sorbent tubes for various VOCs and other airborne contaminants. These methods often specify sorbent types, sampling flow rates, volumes, and analytical procedures using techniques like thermal desorption-gas chromatography-mass spectrometry (TD-GC/MS).

Future directions in standardized methodologies involve refining existing methods and developing new ones to address a wider range of analytes and environmental conditions. This includes ongoing efforts to harmonize national and international standards to improve consistency in air quality monitoring globally.

Harmonization of Sampling and Analytical Protocols

Harmonization of sampling and analytical protocols for sorbent tube methods is essential for ensuring the comparability of data generated by different laboratories and in different regions. This involves aligning procedures for sample collection, storage, transport, and laboratory analysis.

Key aspects of harmonization include standardizing sorbent tube specifications (e.g., sorbent type, bed weights, tube dimensions), sampling parameters (e.g., flow rates, sampling times), and analytical techniques (e.g., thermal desorption conditions, GC/MS parameters). Efforts are underway to align guidelines for method validation and quality control to ensure a consistent level of performance across laboratories.

Harmonization also addresses challenges such as sample integrity during storage and transport, potential for breakthrough at high concentrations or sampling volumes, and the influence of environmental factors like humidity on sampling efficiency. Developing harmonized protocols that account for these variables is crucial for improving the reliability of sorbent tube-based monitoring.

Interlaboratory Studies for Sorbent Tube Performance Validation

Interlaboratory studies are a cornerstone of validating the performance of sorbent tube methods and assessing their reliability and reproducibility across multiple laboratories. These studies involve distributing identical samples or conducting sampling at the same location using the same protocols, followed by analysis in participating laboratories.

The results of interlaboratory comparisons provide valuable data on method precision (repeatability and reproducibility) and accuracy. They help identify potential sources of variability, such as differences in calibration procedures, analytical instrumentation, or laboratory practices. Studies have evaluated the performance of sorbent tubes containing various materials, including Carbopack X and Tenax TA, for different VOCs through interlaboratory comparisons.

Future efforts in interlaboratory validation will likely focus on:

Expanding the range of analytes and sorbent types evaluated.

Assessing method performance under a wider range of environmental conditions.

Validating methods for emerging contaminants.

Utilizing statistical approaches to better understand and quantify sources of variability.

Developing proficiency testing programs to help laboratories assess and improve their performance.

Q & A

Basic Research Questions

Q. What foundational methodologies underpin ORBO 42’s real-time super-resolution technology in academic research?

• Methodological Answer : this compound employs AI-driven convolutional neural networks (CNNs) optimized via the OpenVINO™ toolkit for edge-device deployment. Key steps include:

• Model Training : Use paired low-resolution (LR) and high-resolution (HR) image datasets to train the AI on feature extraction and upscaling.
• Edge Optimization : Leverage Intel® Deep Learning Boost (DL Boost) and Vector Neural Network Instructions (VNNI) to reduce latency while maintaining output quality .
• Validation : Compare outputs against bicubic interpolation and traditional upscaling algorithms using metrics like PSNR (Peak Signal-to-Noise Ratio) and SSIM (Structural Similarity Index).

Q. How should researchers design experiments to validate this compound’s performance against traditional methods?

• Methodological Answer :

• Controlled Variables : Standardize input resolutions (e.g., 720p to 4K), lighting conditions, and motion artifacts.
• Comparison Metrics : Quantify artifacts, edge sharpness, and computational efficiency (FPS).
• Statistical Tools : Apply ANOVA or non-parametric tests (e.g., Kruskal-Wallis) to analyze performance differences across multiple trials .
• Reproducibility : Document hardware specifications (e.g., 10th Gen Intel® Core™ processors) and OpenVINO™ toolkit parameters in supplementary materials .

Advanced Research Questions

Q. What advanced statistical approaches address discrepancies in this compound’s outputs across heterogeneous input qualities?

• Methodological Answer :

• Error Analysis : Use multivariate regression to correlate input noise levels, compression artifacts, and output quality degradation.
• Cluster Analysis : Group outputs by artifact type (e.g., blurring, ghosting) to identify model weaknesses.
• Bayesian Inference : Model uncertainty in super-resolution predictions under low-SNR (Signal-to-Noise Ratio) conditions .
• Cross-Validation : Train on diverse datasets (e.g., medical imaging, satellite data) to test generalizability .

Q. How can researchers ensure reproducibility of this compound’s AI models across hardware configurations?

• Methodological Answer :

• Hardware-Agnostic Documentation : Specify OpenVINO™ toolkit version, kernel sizes, and layer configurations.
• Benchmarking : Use VTune™ Analyzer to profile performance across CPUs, GPUs, and edge devices.
• Supplementary Materials : Provide raw inference logs, thermal profiles (via Intel® TAT), and quantization details .

Q. What interdisciplinary strategies enhance this compound’s application in non-computer-vision fields (e.g., bioimaging)?

• Methodological Answer :

• Domain Adaptation : Fine-tune pre-trained models on microscopy or histopathology datasets using transfer learning.
• Collaborative Frameworks : Integrate with bioinformatics pipelines (e.g., ImageJ) for automated cell segmentation or 3D reconstruction.
• Ethical Review : Address data privacy in medical applications via IRB-approved protocols and anonymization techniques .

Methodological Guidelines for Research Design

• Defining Research Questions : Apply the P-E/I-C-O framework (Population: input data types; Exposure: this compound; Comparison: traditional methods; Outcome: resolution metrics) to ensure clarity and testability .
• Data Collection : Use structured questionnaires (for human studies) or automated scripts (for computational tests) to standardize input pipelines .
• Ethical Compliance : Avoid biases in training data by auditing datasets for representativeness and obtaining ethical approvals for human-subject research .